Cas no 852180-69-9 (3-(3-Isocyanatophenyl)-5-methyl-1,2,4-oxadiazole)

• Product Name: 3-(3-Isocyanatophenyl)-5-methyl-1,2,4-oxadiazole
• CAS No: 852180-69-9
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• MDL: MFCD07368546
• CID: 717128
• PubChem ID: 4961263
• Update Time: 2024-01-31

3-(3-Isocyanatophenyl)-5-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,3-(3-isocyanatophenyl)-5-methyl-
• 3-(3-ISOCYANATOPHENYL)-5-METHYL-1,2,4-OXADIAZOLE
• 1,2,4-Oxadiazole, 3-(3-isocyanatophenyl)-5-methyl-
• 3-(3-Isocyanatophenyl)-5-methyl-1,2,4-oxadiazole

• MDL： MFCD07368546
• Inchi： 1S/C10H7N3O2/c1-7-12-10(13-15-7)8-3-2-4-9(5-8)11-6-14/h2-5H,1H3
• InChI Key： ABQISPPNPKPCKF-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2=CC=CC(N=C=O)=C2)=N1

Computed Properties

• Exact Mass: 201.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.3
• Melting Point: 72 °C
• Boiling Point: 355.6°C at 760 mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.631
• PSA: 68.35000
• LogP: 2.01230

3-(3-Isocyanatophenyl)-5-methyl-1,2,4-oxadiazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles